![molecular formula C14H12FNO3S B2624043 N-(3-acetylphenyl)-3-fluorobenzenesulfonamide CAS No. 670272-69-2](/img/structure/B2624043.png)
N-(3-acetylphenyl)-3-fluorobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-acetylphenyl)-3-fluorobenzenesulfonamide, also known as AFBS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. AFBS is a sulfonamide derivative that has been synthesized using various methods, including the reaction of 3-fluorobenzenesulfonyl chloride with 3-acetylphenylamine.
Scientific Research Applications
N-(3-acetylphenyl)-3-fluorobenzenesulfonamide has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions such as copper and zinc. This compound has also been used in the development of biosensors for the detection of glucose and other analytes. Additionally, this compound has been studied for its potential applications in the treatment of cancer and other diseases.
Mechanism of Action
The mechanism of action of N-(3-acetylphenyl)-3-fluorobenzenesulfonamide is not fully understood, but it is believed to involve the binding of the compound to specific receptors or proteins in cells. This compound has been shown to inhibit the activity of certain enzymes and to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the modulation of cellular signaling pathways. This compound has also been shown to have antioxidant properties and to protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
N-(3-acetylphenyl)-3-fluorobenzenesulfonamide has several advantages for use in lab experiments, including its fluorescent properties, its ability to bind to specific receptors or proteins, and its potential applications in the development of biosensors and cancer treatments. However, this compound also has limitations, including its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for the study of N-(3-acetylphenyl)-3-fluorobenzenesulfonamide, including the development of new synthesis methods to improve yield and purity, the investigation of its potential applications in the treatment of cancer and other diseases, and the development of new biosensors and other analytical tools based on this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on cellular signaling pathways.
Synthesis Methods
The synthesis of N-(3-acetylphenyl)-3-fluorobenzenesulfonamide involves the reaction of 3-fluorobenzenesulfonyl chloride with 3-acetylphenylamine in the presence of a base such as triethylamine. The reaction leads to the formation of this compound, which can be purified using various methods such as recrystallization or column chromatography. The yield of the synthesis process varies depending on the reaction conditions, but typically ranges from 50% to 70%.
properties
IUPAC Name |
N-(3-acetylphenyl)-3-fluorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FNO3S/c1-10(17)11-4-2-6-13(8-11)16-20(18,19)14-7-3-5-12(15)9-14/h2-9,16H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWPQYRPFMOTQFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC=CC(=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12FNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.